1,3-Dimethyl-6-(trifluoromethyl)uracil

• Molecular Formula: C7H7F3N2O2
• Molecular Weight: 208.14 g/mol
• IUPAC Name: 1,3-dimethyl-6-(trifluoromethyl)pyrimidine-2,4-dione
• InChI: InChI=1S/C7H7F3N2O2/c1-11-4(7(8,9)10)3-5(13)12(2)6(11)14/h3H,1-2H3
• InChI Key: NPJVLHHOGCGSIG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=O)N(C1=O)C)C(F)(F)F

Description

1,3-Dimethyl-6-(trifluoromethyl)uracil is a useful research compound. Its molecular formula is C7H7F3N2O2 and its molecular weight is 208.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 3-methyl-6-(trifluoromethyl)uracil (20.6 mmol, 4.0 g) and powdered potassium carbonate (41.2 mmol, 5.7 g) in DME (30 mL) was added methyl iodide (82.4 mmol, 5.13 mL). Then, the reaction mixture was refluxed for 4 h at which time the TLC analysis of the reaction mixture indicated the absence of starting material. The reaction mixture was cooled to room temperature and was diluted with water (50 mL). Then, the DME was removed under reduced pressure to afford a white suspension. The solids were collected by filtration and washed with water. After air drying, 3.55 g (83% yield) of 1,3-dimethyl-6-(trifluoromethyl)uracil was obtained as a white solid: mp 85-87° C. EI-HRMS m/e calcd for C7H7F3N2O2 (M+) 208.0459, found 208.0460.